Cas no 51163-27-0 (4-isocyanato-1,2-dimethylbenzene)

4-isocyanato-1,2-dimethylbenzene is a versatile organic compound with a unique structure. It boasts high thermal stability and excellent compatibility with various polymers, making it ideal for applications in the synthesis of polyurethane materials. Its isocyanato functionality facilitates cross-linking, enhancing the mechanical properties of the resulting products. This compound is also known for its low volatility, which contributes to improved process control and safety during manufacturing.
4-isocyanato-1,2-dimethylbenzene structure
51163-27-0 structure
Product Name:4-isocyanato-1,2-dimethylbenzene
CAS No:51163-27-0
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00013867
CID:89625
PubChem ID:4389663
Update Time:2025-06-20

4-isocyanato-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethylphenyl isocyanate
    • 4-Isocyanato-1,2-dimethylbenzene
    • SY078927
    • 51163-27-0
    • E78163
    • F1945-0009
    • Benzene, 4-isocyanato-1,2-dimethyl-
    • 3,4-Dimethylphenyl isocyanate, 98%
    • Q27127076
    • 3,4-dimethylphenylisocyanate
    • EN300-146891
    • SCHEMBL58809
    • VS-14427
    • A828470
    • W-200401
    • 4-isocyanato-1,2-dimethyl-benzene
    • 3,4-dimethyl phenylisocyanate
    • CHEBI:60098
    • 3,4-dimethyl phenyl isocyanate
    • AYCDBMRVKSXYKW-UHFFFAOYSA-N
    • GEO-02567
    • AKOS000183991
    • 1-isocyanato-3,4-dimethyl-benzene
    • BB 0254650
    • 4-isocyanato-1,2-dimethyl benzene
    • FT-0614382
    • MFCD00013867
    • DTXSID50402752
    • STK504576
    • ALBB-007506
    • BBL037753
    • DB-051911
    • DTXCID80353607
    • 4-isocyanato-1,2-dimethylbenzene
    • MDL： MFCD00013867
    • Inchi： 1S/C9H9NO/c1-7-3-4-9(10-6-11)5-8(7)2/h3-5H,1-2H3
    • InChI Key： AYCDBMRVKSXYKW-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=CC(C)=C(C)C=1
    • BRN： 775149

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.4A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 1.051 g/mL at 25 °C(lit.)
  • Boiling Point: 85 °C2 mm Hg(lit.)
  • Flash Point: 198 °F
  • Refractive Index: n20/D 1.536(lit.)
  • Water Partition Coefficient: Hydrolyzes in water.
  • PSA: 29.43000
  • LogP: 2.27070
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

4-isocyanato-1,2-dimethylbenzene Security Information

  • Hazardous Material transportation number：UN 2206 6.1/PG 2
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S23-S26-S36/37/39-S45
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R23/25; R36/37/38; R42

4-isocyanato-1,2-dimethylbenzene Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-isocyanato-1,2-dimethylbenzene Pricemore >>

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Apollo Scientific
OR936712-1g
3,4-Dimethylphenyl isocyanate
 51163-27-0 98+%
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 £15.00 2025-03-21
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